Cas no 2229235-43-0 (2,4-dimethoxy-3-(oxiran-2-yl)pyridine)

• Product Name: 2,4-dimethoxy-3-(oxiran-2-yl)pyridine
• CAS No: 2229235-43-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6214233
• PubChem ID: 165625776
• Update Time: 2025-05-20

2,4-dimethoxy-3-(oxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-3-(oxiran-2-yl)pyridine
• 2229235-43-0
• EN300-1796770

• Inchi： 1S/C9H11NO3/c1-11-6-3-4-10-9(12-2)8(6)7-5-13-7/h3-4,7H,5H2,1-2H3
• InChI Key： OKRRCKDKBZLLAR-UHFFFAOYSA-N
• SMILES： O1CC1C1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.9Ų

Additional information on 2,4-dimethoxy-3-(oxiran-2-yl)pyridine

Introduction to 2,4-dimethoxy-3-(oxiran-2-yl)pyridine (CAS No. 2229235-43-0)

2,4-dimethoxy-3-(oxiran-2-yl)pyridine, with the CAS number 2229235-43-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with methoxy groups and an oxirane moiety. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals due to its ability to form stable complexes with metal ions and its inherent biological activity. The presence of methoxy groups at the 2 and 4 positions enhances the lipophilicity and stability of the molecule, which can be crucial for drug delivery and bioavailability. The oxirane (epoxide) group, on the other hand, introduces a high degree of reactivity and selectivity, enabling it to participate in various chemical transformations such as ring-opening reactions.

Recent studies have highlighted the potential applications of 2,4-dimethoxy-3-(oxiran-2-yl)pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The oxirane group facilitates the formation of covalent bonds with target proteins, thereby enhancing the potency and selectivity of the resulting drugs.

In another study, researchers explored the use of 2,4-dimethoxy-3-(oxiran-2-yl)pyridine as a scaffold for developing antiviral agents. The unique combination of functional groups allows for the design of molecules that can effectively inhibit viral replication by targeting specific viral enzymes. This approach has shown promise in combating viral infections such as influenza and hepatitis C.

The synthetic accessibility of 2,4-dimethoxy-3-(oxiran-2-yl)pyridine has also been extensively studied. A recent review in Organic Letters detailed several efficient synthetic routes to this compound, including transition-metal-catalyzed reactions and green chemistry approaches. These methods not only improve yield and purity but also reduce environmental impact, making them highly desirable for large-scale production.

In terms of safety and handling, 2,4-dimethoxy-3-(oxiran-2-yl)pyridine should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store it in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for 2,4-dimethoxy-3-(oxiran-2-yl)pyridine are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in drug discovery and development. As our understanding of its chemical properties and biological activities deepens, this compound is likely to play an increasingly important role in advancing medical science.